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Compound of Interest

Compound Name: 1,2-Butadienone, 3-methyl-

Cat. No.: B15446486 Get Quote

An In-depth Technical Guide to the Health and Safety of 3-methyl-1,2-butadiene

This guide provides comprehensive health and safety information for 3-methyl-1,2-butadiene,

intended for researchers, scientists, and drug development professionals. The information is

compiled from various safety data sheets and chemical databases.

Chemical and Physical Properties
3-methyl-1,2-butadiene, also known as 1,1-dimethylallene, is a colorless to pale yellow liquid.

[1] It is a highly flammable liquid and vapor.[1][2]
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Property Value Source

Molecular Formula C5H8 [1][3]

Molecular Weight 68.12 g/mol [1][4][5]

CAS Number 598-25-4 [2][4][5]

EC Number 209-926-1 [4][5]

Appearance Colorless or pale yellow liquid [1]

Boiling Point 40-41 °C [3][4][5]

Melting Point -148 °C to -114 °C [4][5][6]

Density 0.694 g/mL at 25 °C [3][4][5]

Vapor Pressure
6.87 psi (426.0 mmHg) at 20

°C
[1][4][5]

Flash Point -12 °C (10.4 °F) - closed cup [4][5]

Refractive Index n20/D 1.419 [3][4][5]

Solubility

Soluble in organic solvents like

ether, benzene, acetone, and

ethanol.

[3]

Hazard Identification and Classification
3-methyl-1,2-butadiene is classified as a hazardous chemical. The signal word for this

substance is "Danger".[1][4][5]

GHS Hazard Classifications
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Hazard Class Category

Flammable Liquids 2

Aspiration Hazard 1

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
3

Source:[1][2][4][5]

Hazard Statements (H-Codes)
H225: Highly flammable liquid and vapor.[1]

H304: May be fatal if swallowed and enters airways.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3-methyl-1,2-butadiene are

not readily available in the public domain based on the conducted searches. However, for a

chemical with its hazard profile, the following standard toxicological studies would typically be

performed to determine the data presented in safety data sheets.
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General experimental workflow for chemical toxicity assessment.

Safe Handling and Storage
Handling

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[2][7]

Use only in well-ventilated areas or outdoors.[2]

Keep away from heat, sparks, open flames, and hot surfaces.[2][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[2]

Use only non-sparking tools.[2]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]
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Wash hands and any exposed skin thoroughly after handling.[2]

Storage
Store in a well-ventilated place and keep the container tightly closed.[2]

Keep cool, with a recommended storage temperature of 2-8°C.[4][5][7]

Store locked up.[2]

Keep away from sources of ignition.[2][7]

Exposure Controls and Personal Protection
Engineering Controls

Ensure adequate ventilation, especially in confined areas.[2]

Use explosion-proof equipment.[2]

Eyewash stations and safety showers should be close to the workstation.[2]

Personal Protective Equipment (PPE)
Eye/Face Protection: Use safety glasses with side-shields or chemical goggles. A face shield

may be necessary for splash protection.[4][7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

First Aid Measures
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Exposure to
3-methyl-1,2-butadiene

InhalationSkin Contact Eye Contact Ingestion

Remove to fresh air.
Keep at rest.

Take off immediately all
contaminated clothing.

Rinse cautiously with water
for several minutes. Do NOT induce vomiting.

Get medical advice/attention
if you feel unwell or irritation persists.

Rinse skin with water/shower.

if irritation occurs

Remove contact lenses,
if present and easy to do.

if irritation persists

Immediately call a POISON
CENTER or doctor/physician.

Click to download full resolution via product page

First aid measures for exposure to 3-methyl-1,2-butadiene.

General Advice: If symptoms persist, call a physician.[2]

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing. If you feel unwell, call a poison center or doctor.[2][8]

Skin Contact: If on skin or hair, take off immediately all contaminated clothing. Rinse skin

with water or shower. If skin irritation occurs, get medical advice.[2][8]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek

medical attention.[2][8]
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Ingestion: If swallowed, immediately call a poison center or doctor. Do NOT induce vomiting.

[2][7] Because of the aspiration hazard, if vomiting occurs naturally, have the victim lean

forward.[2]

Fire-Fighting Measures
Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or foam.[2]

Specific Hazards: This substance is highly flammable. Vapors may form explosive mixtures

with air and can travel to a source of ignition and flash back.[2] Containers may explode

when heated.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Toxicological Information
Acute Effects:

Inhalation: May cause respiratory irritation.[1] High vapor concentrations can lead to

symptoms like headache, dizziness, tiredness, nausea, and vomiting.[2]

Skin: Causes skin irritation.[1][3]

Eyes: Causes serious eye irritation.[1][3]

Ingestion: May be fatal if swallowed and enters airways due to aspiration hazard.[1]

Chronic Effects: The toxicological properties have not been fully investigated.[2] No

information is available on mutagenic, reproductive, or developmental effects.[2] It is not

listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[2]

Ecological Information
Ecotoxicity: Information on ecotoxicity is limited. Some safety data sheets indicate that

related substances are toxic to aquatic life with long-lasting effects.[9] It is advised not to

empty into drains.[2]
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Persistence and Degradability: Persistence is unlikely based on available information.[2]

Mobility in Soil: The substance is likely to be mobile in the environment due to its volatility.[2]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations. Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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